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Compound of Interest

Compound Name: 2-Hydroxy-4-methylbenzophenone

Cat. No.: B189104

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-Hydroxy-4-
methylbenzophenone in common organic solvents. Due to the limited availability of precise
guantitative solubility data in publicly accessible literature, this document focuses on providing
qualitative solubility information and detailed experimental protocols for determining solubility.
Additionally, a general workflow for the synthesis of this compound is presented.

Introduction to 2-Hydroxy-4-methylbenzophenone

2-Hydroxy-4-methylbenzophenone is an organic compound that belongs to the
benzophenone family, which are widely used as UV stabilizers in plastics, coatings, and
cosmetic formulations. The solubility of this compound is a critical parameter for its application
in various formulations, affecting its efficacy and stability. Understanding its behavior in different
organic solvents is essential for researchers and professionals in materials science and drug
development.

Solubility of 2-Hydroxy-4-methylbenzophenone and
Related Compounds

While specific quantitative solubility data for 2-Hydroxy-4-methylbenzophenone is not readily
available in published literature, qualitative solubility information for the compound and its close
analogs has been reported. This information is summarized in the table below.
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Compound Name Solvent Solubility Description
2-Hydroxy-4-

Methanol Soluble[1]
methylbenzophenone

2,4-Dihydroxybenzophenone Alcohol, Ether, Glacial Acetic )
) Easily Soluble[2]
(analog) Acid

Cold Benzene Scarcely Soluble

Ethanol, Methanol, Methyl

Soluble
Ethyl Ketone, Ethyl Acetate
Acetone Soluble
Water Practically Insoluble
2-Hydroxy-4-
methoxybenzophenone Most Organic Solvents Easily Soluble
(analog)
Chloroform (heated) Slightly Soluble[3]
Methanol (heated) Slightly Soluble[3]
Water Insoluble

Experimental Protocol: Determination of Solubility
via Gravimetric Method

The following is a detailed methodology for determining the solubility of 2-Hydroxy-4-
methylbenzophenone in a given organic solvent using the gravimetric method. This protocol
Is adapted from established methods for determining the solubility of benzophenone and other
organic compounds.[4][5]

Objective: To quantitatively determine the solubility of 2-Hydroxy-4-methylbenzophenone in a
selected organic solvent at a specific temperature.

Materials:

¢ 2-Hydroxy-4-methylbenzophenone (high purity)
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Selected organic solvent (e.g., methanol, ethanol, acetone)
Analytical balance (accurate to £0.0001 g)

Thermostatic water bath or incubator

Vials with screw caps

Volumetric flasks

Pipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane)
Evaporating dish or pre-weighed beaker

Oven

Procedure:

o Preparation of Saturated Solution: a. Add an excess amount of 2-Hydroxy-4-
methylbenzophenone to a vial containing a known volume of the selected organic solvent.
b. Tightly cap the vial to prevent solvent evaporation. c. Place the vial in a thermostatic water
bath or incubator set to the desired temperature. d. Agitate the mixture for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid is
necessary to confirm saturation.

Sample Withdrawal and Filtration: a. Allow the vial to stand undisturbed at the set
temperature for at least 2 hours to allow the excess solid to settle. b. Carefully withdraw a
known volume (e.g., 5 or 10 mL) of the supernatant using a pre-heated or temperature-
equilibrated pipette to avoid precipitation. c. Immediately filter the withdrawn sample using a
syringe filter that is compatible with the solvent to remove any undissolved microcrystals.

Gravimetric Analysis: a. Transfer the filtered, clear solution to a pre-weighed evaporating
dish or beaker. b. Record the exact weight of the dish with the solution. c. Place the dish in
an oven at a temperature sufficient to evaporate the solvent without decomposing the solute
(e.g., 50-60°C). A vacuum oven can be used for more sensitive compounds or to expedite
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drying. d. Once the solvent has completely evaporated, cool the dish in a desiccator to room
temperature. e. Weigh the dish containing the dry solute. f. Repeat the drying and weighing
steps until a constant weight is achieved.

« Calculation of Solubility: a. Calculate the mass of the solute by subtracting the weight of the
empty dish from the final constant weight of the dish with the dried solute. b. The solubility
can then be expressed in various units, such as grams per 100 mL (g/100mL) or moles per
liter (mol/L).

Experimental Workflow: Synthesis of 2-Hydroxy-4-
methylbenzophenone

The following diagram illustrates a general workflow for the synthesis of 2-Hydroxy-4-
methylbenzophenone, adapted from synthetic procedures for related benzophenone
derivatives.[2][3][6] This typically involves a Friedel-Crafts acylation reaction.
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General Synthesis Workflow for 2-Hydroxy-4-methylbenzophenone
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Caption: General Synthesis Workflow for 2-Hydroxy-4-methylbenzophenone.
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Conclusion

This technical guide has provided a summary of the available qualitative solubility information
for 2-Hydroxy-4-methylbenzophenone and its analogs. In the absence of precise quantitative
data, a detailed experimental protocol for determining solubility using the gravimetric method
has been presented to enable researchers to generate this critical data in-house. Furthermore,
a general synthesis workflow has been outlined. This information serves as a valuable resource
for scientists and professionals working with 2-Hydroxy-4-methylbenzophenone, facilitating
its effective use in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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